Cas no 151589-34-3 (3-(4-Methylphenyl)prop-2-ynenitrile)

• Product Name: 3-(4-Methylphenyl)prop-2-ynenitrile
• CAS No: 151589-34-3
• MF: C₁₀H₇N
• MW: 141.169282197952
• CID: 2778867
• PubChem ID: 18432812
• Update Time: 2025-06-14

3-(4-Methylphenyl)prop-2-ynenitrile Chemical and Physical Properties

Names and Identifiers

• G68417
• AKOS023427750
• BGA58934
• SCHEMBL6637223
• EN300-384355
• 3-(4-Methylphenyl)prop-2-ynenitrile
• DTXSID00593725
• p-Tolyl-propiol-nitril
• 3-(p-Tolyl)propiolonitrile
• 151589-34-3

• Inchi： 1S/C10H7N/c1-9-4-6-10(7-5-9)3-2-8-11/h4-7H,1H3
• InChI Key： HWKYFBPVNPVQRL-UHFFFAOYSA-N
• SMILES： N#CC#CC1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 141.057849228g/mol
• Monoisotopic Mass: 141.057849228g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 23.8Ų

Additional information on 3-(4-Methylphenyl)prop-2-ynenitrile

Research Brief on 3-(4-Methylphenyl)prop-2-ynenitrile (CAS: 151589-34-3): Recent Advances and Applications in Chemical Biology and Pharmaceutical Sciences

3-(4-Methylphenyl)prop-2-ynenitrile (CAS: 151589-34-3) is a specialized organic compound that has garnered significant attention in the fields of chemical biology and pharmaceutical research due to its unique structural properties and potential applications. This research brief aims to provide a comprehensive overview of the latest studies and developments related to this compound, focusing on its synthesis, biological activity, and therapeutic potential. The information presented here is derived from recent peer-reviewed publications, patent filings, and industry reports, ensuring the accuracy and relevance of the data.

Recent studies have highlighted the role of 3-(4-Methylphenyl)prop-2-ynenitrile as a versatile building block in organic synthesis. Its alkyne and nitrile functional groups make it a valuable precursor for the development of more complex molecules, particularly in the context of drug discovery. Researchers have explored its utility in click chemistry reactions, where it serves as a key intermediate for the synthesis of triazole derivatives, which are known for their diverse pharmacological activities. The compound's ability to participate in copper-catalyzed azide-alkyne cycloaddition (CuAAC) reactions has been particularly noteworthy, enabling the efficient construction of bioactive molecules.

In the realm of medicinal chemistry, 3-(4-Methylphenyl)prop-2-ynenitrile has been investigated for its potential as a scaffold for designing novel kinase inhibitors. Kinases play a critical role in cellular signaling pathways, and their dysregulation is implicated in various diseases, including cancer and inflammatory disorders. Preliminary in vitro studies have demonstrated that derivatives of this compound exhibit promising inhibitory activity against specific kinase targets, suggesting its potential as a lead compound for further optimization. Molecular docking studies have provided insights into the binding interactions of these derivatives with kinase active sites, offering a foundation for structure-activity relationship (SAR) analyses.

Beyond its applications in drug discovery, 3-(4-Methylphenyl)prop-2-ynenitrile has also been explored in materials science. Its incorporation into polymeric materials has been shown to enhance thermal stability and mechanical properties, making it a candidate for advanced material applications. Additionally, its fluorescence properties have been leveraged in the development of sensors and imaging agents, further broadening its utility across multiple disciplines.

Despite these promising developments, challenges remain in the large-scale synthesis and optimization of 3-(4-Methylphenyl)prop-2-ynenitrile-based compounds. Recent efforts have focused on improving synthetic methodologies to increase yield and purity while reducing environmental impact. Green chemistry approaches, such as the use of catalytic systems and solvent-free conditions, are being explored to address these challenges. Furthermore, ongoing preclinical studies are essential to evaluate the safety and efficacy of derivatives in biological systems.

In conclusion, 3-(4-Methylphenyl)prop-2-ynenitrile (CAS: 151589-34-3) represents a compound of significant interest in chemical biology and pharmaceutical research. Its multifaceted applications—from drug discovery to materials science—highlight its potential as a valuable tool for scientists and industry professionals. Continued research and collaboration across disciplines will be crucial to unlocking its full potential and translating findings into practical applications. This brief underscores the importance of staying abreast of the latest developments in this area to drive innovation and progress in the field.